4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(8-methyl-2-phenylquinolin-4-yl)methanone
• InChI: InChI=1S/C27H24FN3O/c1-19-6-5-9-23-24(18-25(29-26(19)23)20-7-3-2-4-8-20)27(32)31-16-14-30(15-17-31)22-12-10-21(28)11-13-22/h2-13,18H,14-17H2,1H3
• InChI Key: BJIZGDJCNVTGHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=CC=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C27H24FN3O
• Molecular Weight: 425.5 g/mol

Description

4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and biological research. This compound, also known as FPQ, belongs to the class of quinoline derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline is not fully understood, but studies have suggested that it works by inhibiting certain enzymes and pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and physiological effects:
4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of certain enzymes and pathways, and the modulation of various signaling pathways. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline in lab experiments is its potential as a therapeutic agent for various diseases. It has also been shown to have low toxicity levels, which makes it a safer option for use in experiments. However, one of the limitations of using 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline is its relatively complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline, including further studies on its mechanism of action, its potential as a therapeutic agent for various diseases, and the development of more efficient synthesis methods. Additionally, more studies are needed to determine the optimal dosage and administration methods for 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline in order to maximize its therapeutic effects.

Synthesis Methods

The synthesis of 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline involves a series of steps that require specific reagents and conditions. The most commonly used method for synthesizing 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline is the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction involves the coupling of 4-bromo-8-methyl-2-phenylquinoline with 4-fluorobenzylpiperazine in the presence of a palladium catalyst and a base.

Scientific Research Applications

4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline has been extensively studied for its potential applications in medicinal chemistry and drug development. It has shown promising results as an anticancer agent, with studies indicating that it can induce apoptosis in cancer cells. 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-8-methyl-2-phenylquinoline has also been shown to have activity against various other diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.